3-(4-Hydroxyphenyl)-N-n-propylpropionamide

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 3-(4-hydroxyphenyl)-N-propylpropanamide
• InChI: InChI=1S/C12H17NO2/c1-2-9-13-12(15)8-5-10-3-6-11(14)7-4-10/h3-4,6-7,14H,2,5,8-9H2,1H3,(H,13,15)
• InChI Key: GJAQIQBIWYHFBZ-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CCC1=CC=C(C=C1)O

Description

3-(4-Hydroxyphenyl)-N-n-propylpropionamide is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(4-Hydroxyphenyl)propionic acid (12.0 g, 72.0 mmol) was dissolved in tetrahydrofuran (20 mL). n-Propylamine (5.1 g, 86.4 mmol) was added dropwise at room temperature. Subsequently, under ice-cooling, solution (20 mL) of WSCI-hydrochloric acid salt (16.5 g, 86.4 mmol) in methylene chloride was slowly added thereto, and the resultant mixture was stirred overnight. Diluted hydrochloric acid was added dropwise under ice-cooling, and the mixture was extracted with chloroform. The organic layer was washed with saturated brine, followed by drying over sodium sulfate, concentration under reduced pressure, and purification by silica gel chromatography (chloroform/methanol=50/1), whereby the target compound was obtained (9.7 g, 65%).